N-(4-bromophenyl)-3-(4-methoxyphenyl)-2-quinoxalinamine

• IUPAC Name: N-(4-bromophenyl)-3-(4-methoxyphenyl)quinoxalin-2-amine
• InChI: InChI=1S/C21H16BrN3O/c1-26-17-12-6-14(7-13-17)20-21(23-16-10-8-15(22)9-11-16)25-19-5-3-2-4-18(19)24-20/h2-13H,1H3,(H,23,25)
• InChI Key: SJVXCIWWQKONJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2NC4=CC=C(C=C4)Br
• Molecular Formula: C21H16BrN3O
• Molecular Weight: 406.3 g/mol

Description

N-(4-bromophenyl)-3-(4-methoxyphenyl)-2-quinoxalinamine is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. It is a quinoxaline derivative that has been synthesized using different methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-3-(4-methoxyphenyl)-2-quinoxalinamine is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It is also believed to work by disrupting the cell membrane of microorganisms and by scavenging free radicals.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-3-(4-methoxyphenyl)-2-quinoxalinamine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to have antimicrobial activity by disrupting the cell membrane of microorganisms. In addition, it has been shown to have antioxidant activity by scavenging free radicals.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-bromophenyl)-3-(4-methoxyphenyl)-2-quinoxalinamine in lab experiments include its potential applications in various fields of scientific research, its ease of synthesis, and its relatively low cost. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N-(4-bromophenyl)-3-(4-methoxyphenyl)-2-quinoxalinamine. One direction is to further investigate its anticancer properties and to explore its potential as a chemotherapeutic agent. Another direction is to study its potential applications in the field of antimicrobial therapy and to explore its mechanism of action against microorganisms. Additionally, further research is needed to fully understand its antioxidant properties and to explore its potential as an antioxidant agent.

Scientific Research Applications

N-(4-bromophenyl)-3-(4-methoxyphenyl)-2-quinoxalinamine has shown potential applications in various fields of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its antimicrobial properties and has shown activity against various microorganisms such as bacteria and fungi. In addition, it has been studied for its antioxidant properties and has shown potential in scavenging free radicals.